Cas no 2229106-40-3 (2,2-difluoro-2-{pyrazolo1,5-apyridin-3-yl}acetic acid)

• Product Name: 2,2-difluoro-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• CAS No: 2229106-40-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 6012480
• PubChem ID: 165843729
• Update Time: 2025-06-08

2,2-difluoro-2-{pyrazolo1,5-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• 2229106-40-3
• 2,2-difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid
• EN300-1951795

• Inchi： 1S/C9H6F2N2O2/c10-9(11,8(14)15)6-5-12-13-4-2-1-3-7(6)13/h1-5H,(H,14,15)
• InChI Key： ZLERLGOGRAYGGN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NN2C=CC=CC2=1)F

Computed Properties

• Exact Mass: 212.03973376g/mol
• Monoisotopic Mass: 212.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-difluoro-2-{pyrazolo1,5-apyridin-3-yl}acetic acid

Comprehensive Overview of 2,2-Difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic Acid (CAS No. 2229106-40-3)

2,2-Difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid (CAS No. 2229106-40-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrazolo[1,5-a]pyridine derivatives, which are known for their versatility in drug discovery and material science. With the increasing demand for fluorinated bioactive molecules, this compound stands out as a promising candidate for further exploration.

The molecular structure of 2,2-difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid incorporates a difluoroacetic acid moiety attached to a pyrazolo[1,5-a]pyridine core. This combination enhances its reactivity and binding affinity, making it valuable for designing enzyme inhibitors or ligands for biological targets. Researchers are particularly interested in its potential role in kinase inhibition, a hot topic in oncology and inflammation research. The presence of fluorine atoms also improves metabolic stability, a key consideration in modern drug development.

In recent years, the scientific community has focused on sustainable synthetic methods for fluorinated compounds, aligning with the global push toward green chemistry. 2,2-Difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid can be synthesized using eco-friendly catalysts or microwave-assisted techniques, addressing the growing demand for environmentally benign processes. This aligns with trends in AI-driven drug discovery, where computational tools optimize synthetic routes to reduce waste and energy consumption.

Another area of interest is the compound's potential application in agricultural chemistry. Fluorinated pyridine derivatives are increasingly used in crop protection agents due to their enhanced bioactivity and resistance to degradation. As farmers and agronomists seek next-generation pesticides with lower environmental impact, 2,2-difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid could play a pivotal role in developing safer formulations.

From a commercial perspective, the compound's CAS No. 2229106-40-3 serves as a critical identifier for suppliers and researchers. Companies specializing in custom synthesis and high-value intermediates are actively listing this compound in their catalogs, catering to the needs of pharmaceutical innovators and material scientists. Its inclusion in structure-activity relationship (SAR) studies further underscores its relevance in medicinal chemistry.

In summary, 2,2-Difluoro-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid represents a compelling case study at the intersection of fluorine chemistry, drug design, and sustainable innovation. Its multifaceted applications and alignment with industry trends make it a subject of ongoing research and commercial interest.